Cas no 1062-15-3 (1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl-
• CAS No: 1062-15-3
• MF: C₂₉H₃₀N₄O
• MW: 450.574706554413
• CID: 143679
• PubChem ID: 14001
• Update Time: 2025-04-19

1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-8-butanenitrile,4-oxo-a,a,1-triphenyl-
• 4-(4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)-2,2-diphenylbutanenitrile
• 1,3,8-Triazaspiro[4.5]decane-8-butyronitrile,4-oxo-a,a,1-triphenyl- (7CI,8CI)
• 4-(4-Oxo-1-phenyl-1,3,8-triazaspiro[4.5]dec-8-yl)-2,2-diphenylbutyronitrile
• L022588
• 8-(3-Cyano-3,3-diphenylpropyl)-1-oxo-4-phenyl-2,4,8-triaza-spiro-(4.5)-decane
• 1062-15-3
• BRN 0633766
• SCHEMBL5100420
• DTXSID20147542
• 2,2-Diphenyl-4-(4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)dec-8-yl)butyronitrile
• BUTYRONITRILE, 2,2-DIPHENYL-4-(4-OXO-1-PHENYL-1,3,8-TRIAZASPIRO(4.5)DEC-8-YL)-
• 5-26-04-00111 (Beilstein Handbook Reference)

• Inchi： 1S/C29H30N4O/c30-22-28(24-10-4-1-5-11-24,25-12-6-2-7-13-25)16-19-32-20-17-29(18-21-32)27(34)31-23-33(29)26-14-8-3-9-15-26/h1-15H,16-21,23H2,(H,31,34)
• InChI Key： OLKPMRDEHKCJON-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(CCC(C#N)(C3C=CC=CC=3)C3C=CC=CC=3)CC2)N(C2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 450.2422
• Monoisotopic Mass: 450.241962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 59.4

Experimental Properties

• Density: 1.24
• Boiling Point: 703.2°C at 760 mmHg
• Flash Point: 379.1°C
• Refractive Index: 1.664
• PSA: 59.37
• LogP: 4.59368